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Introduction

Norbixin, a dicarboxylic acid apocarotenoid, is a natural pigment widely utilized in the food,
cosmetic, and pharmaceutical industries for its vibrant yellow-to-orange hue.[1][2] Unlike its oil-
soluble precursor, bixin, norbixin is water-soluble, which significantly broadens its range of
applications.[3][4] This guide provides a comprehensive overview of the primary natural source
of norbixin, the various solvent extraction methodologies, and detailed experimental protocols
for its isolation and purification.

Natural Source of Norbixin

The principal and commercially exclusive source of norbixin is the annatto tree (Bixa orellana
L.), a tropical shrub native to the Americas.[1][5][6] The pigment is concentrated in the resinous
outer layer, or aril, of the seeds.[1] The primary carotenoid in the annatto seed is cis-bixin,
which can constitute over 80% of the total pigment content.[7][8] Norbixin is not typically found
in significant quantities in the raw seed but is derived from bixin through a chemical conversion
process.[3][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1239005?utm_src=pdf-interest
https://www.benchchem.com/product/b1239005?utm_src=pdf-body
https://www.benchchem.com/product/b1239005?utm_src=pdf-body
https://www.fimek.edu.rs/downloads/casopisi/jatem/issue/v5_1/2._Hirko_and_Getu_2022_5(1)_687-696.pdf
https://aradbranding.com/en/norbixin-annatto-extract-red-orange-4-antioxidant-carotenoids-terpenoids-flavonoids-tocotrienols/
https://www.benchchem.com/product/b1239005?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bixin
https://learn.ddwcolor.com/whats-the-difference-between-bixin-and-norbixin/
https://www.benchchem.com/product/b1239005?utm_src=pdf-body
https://www.benchchem.com/product/b1239005?utm_src=pdf-body
https://www.benchchem.com/product/b1239005?utm_src=pdf-body
https://www.fimek.edu.rs/downloads/casopisi/jatem/issue/v5_1/2._Hirko_and_Getu_2022_5(1)_687-696.pdf
https://www.inchem.org/documents/jecfa/jecmono/v52je03.htm
https://bioconcolors.com/annatto-bixin-norbixin/
https://www.fimek.edu.rs/downloads/casopisi/jatem/issue/v5_1/2._Hirko_and_Getu_2022_5(1)_687-696.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10636215/
https://www.fao.org/fileadmin/templates/agns/pdf/jecfa/cta/67/annatto.pdf
https://www.benchchem.com/product/b1239005?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bixin
https://learn.ddwcolor.com/whats-the-difference-between-bixin-and-norbixin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The Chemistry of Conversion: From Bixin to
Norbixin

Bixin is the methyl ester of norbixin. The conversion of the oil-soluble bixin to the water-soluble
norbixin is achieved through a process called saponification.[4][9] This involves the hydrolysis
of the methyl ester group of bixin in the presence of an aqueous alkali, such as sodium
hydroxide or potassium hydroxide, to yield the dicarboxylic acid norbixin.[3][10] This chemical
transformation is fundamental to the production of water-soluble annatto extracts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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